Cas no 97113-40-1 (5-CHLORO-4-METHYL-2-NITROBENZONITRILE)

• Product Name: 5-CHLORO-4-METHYL-2-NITROBENZONITRILE
• CAS No: 97113-40-1
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 1990881
• PubChem ID: 53439032
• Update Time: 2025-04-21

5-CHLORO-4-METHYL-2-NITROBENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-4-METHYL-2-NITROBENZONITRILE
• SCHEMBL1344102
• DTXSID90701675
• AKOS006307603
• ZB1252
• 97113-40-1

• Inchi： 1S/C8H5ClN2O2/c1-5-2-8(11(12)13)6(4-10)3-7(5)9/h2-3H,1H3
• InChI Key： LMPTTWWTJZVGMK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.004
• Monoisotopic Mass: 196.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6A^2